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In the landscape of medicinal chemistry, the morpholine heterocycle is a privileged structural
motif, frequently incorporated into therapeutic agents to enhance critical physicochemical
properties such as aqueous solubility, metabolic stability, and target engagement.[1] (R)-2-
Methylmorpholine, a chiral derivative of this valuable scaffold, represents a key building block
for the stereoselective synthesis of complex molecules. Its defined stereochemistry at the C2
position allows for precise three-dimensional orientation of substituents, a crucial factor in
optimizing molecular interactions with biological targets. This guide offers a senior application
scientist's perspective on the core chemical properties, structural nuances, and synthetic
applications of (R)-2-Methylmorpholine, providing researchers and drug development
professionals with a comprehensive technical resource.

PART 1: Core Physicochemical and Structural
Characteristics

A thorough understanding of a molecule's fundamental properties is the bedrock of its effective
application in synthesis. (R)-2-Methylmorpholine is a colorless to light yellow liquid
characterized by a distinct amine-like odor.[2][3] Its utility in a range of reaction conditions is
underpinned by its solubility and basicity.
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Quantitative Physicochemical Data

The essential properties of (R)-2-Methylmorpholine are summarized below. This data is
critical for experimental design, including solvent selection, reaction temperature, and
purification strategies.

Property Value Source(s)
Molecular Formula CsH11NO [2][3]1[4]
Molecular Weight 101.15 g/mol [31141[5]
CAS Number 790184-33-7 [2][3][4]
Appearance Colorless to light yellow liquid [3114]
Boiling Point 129-131 °C; 137 °C [2][3]
Melting Point -78 °C [2]
Density 0.891 - 0.899 g/mL [2][3]
pKa (Conjugate Acid) 9.01 £ 0.40 (Predicted) [21[4]
Solubility Soluble in water, alcohols, and o]
ethers
Flash Point 41 °C [2][3]

Molecular Structure and Conformational Analysis

The structure of (R)-2-Methylmorpholine consists of a six-membered morpholine ring with a
methyl group at the C2 position, conferring chirality. Like cyclohexane, the morpholine ring
predominantly adopts a low-energy chair conformation to minimize torsional and steric strain.[6]

In this chair form, the substituent at the C2 position can occupy either an axial or an equatorial
position. Due to unfavorable 1,3-diaxial interactions, the bulkier methyl group strongly prefers
the equatorial orientation. This conformational preference is a key determinant of the
molecule's shape and how it presents its functional groups for further reaction.
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Caption: Chair conformation of (R)-2-Methylmorpholine with equatorial methyl group.
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PART 2: Enantioselective Synthesis Strategies

Accessing enantiopure (R)-2-Methylmorpholine is critical for its use in pharmaceutical
synthesis. While numerous methods exist for the synthesis of substituted morpholines,
enantioselective strategies are required to obtain the desired (R)-enantiomer.[7][8][9] A
common and effective approach involves the cyclization of a chiral precursor derived from a
readily available starting material, such as an amino alcohol.

One robust strategy is the asymmetric hydrogenation of a 2-substituted dehydromorpholine
precursor, which can yield the chiral morpholine with high enantioselectivity.[9] Another well-
established method involves building the molecule from a chiral pool starting material, such as
an enantiopure amino alcohol, followed by cyclization.

Representative Synthetic Workflow: Cyclization of a
Chiral Amino Alcohol

This workflow illustrates a logical and field-proven approach for synthesizing chiral 2-
substituted morpholines. The causality is clear: starting with an enantiopure building block
ensures the stereochemistry of the final product.

Synthesis Workflow

(R)-Alaninol N-Protection Protected Amino Alcohol O-Alkylation iy e Deprotection & Intramolecular (R)-2-Methylmorpholine
(Chiral Precursor) (e.g., Boc, Cbz) (e.g., with 2-chloroethanol) Cyclization (Base-mediated) (Final Product)

Click to download full resolution via product page

Caption: Synthetic workflow for (R)-2-Methylmorpholine via chiral precursor.

Experimental Protocol: Conceptual Synthesis

The following protocol is a representative, conceptual methodology based on established
chemical principles for morpholine synthesis.[8][10]

Objective: To synthesize (R)-2-Methylmorpholine from (R)-alaninol.
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Pillar of Trustworthiness: This multi-step synthesis includes intermediate protection and
controlled cyclization, standard and reliable transformations in organic synthesis. Each step
can be monitored by techniques like TLC and NMR to validate the transformation before

proceeding.
Step 1: N-Protection of (R)-Alaninol

o Rationale: The amine is more nucleophilic than the hydroxyl group. Protecting the amine
(e.g., as a Boc-carbamate) prevents self-reaction and directs the subsequent alkylation to

the oxygen atom.

e Procedure:
o Dissolve (R)-alaninol in a suitable solvent (e.g., Dichloromethane).
o Add a base (e.g., Triethylamine) to neutralize the HCI generated.
o Slowly add Di-tert-butyl dicarbonate (Boc20) at 0 °C.

o Allow the reaction to warm to room temperature and stir until completion (monitored by
TLC).

o Perform an aqueous workup and purify the resulting N-Boc-(R)-alaninol by column

chromatography.
Step 2: O-Alkylation

o Rationale: A strong base is used to deprotonate the alcohol, forming a nucleophilic alkoxide.
This alkoxide then displaces a leaving group (e.g., chloride) in an Sn2 reaction to form the
ether linkage necessary for the morpholine ring.

e Procedure:
o Dissolve the N-Boc-(R)-alaninol in a polar aprotic solvent (e.g., THF).
o Cool to 0 °C and add a strong base (e.g., Sodium Hydride, NaH) portion-wise.

o Add 2-chloroethanol or a similar two-carbon electrophile.
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o Stir the reaction, allowing it to warm to room temperature or gently heating as needed.

o Quench the reaction carefully with water and extract the product. Purify via
chromatography.

Step 3: Deprotection and Cyclization

» Rationale: The Boc protecting group is removed under acidic conditions (e.g., with
Trifluoroacetic acid or HCI). The subsequent addition of a strong base both neutralizes the
ammonium salt and promotes an intramolecular Sn2 reaction. The now-free amine attacks
the carbon bearing a suitable leaving group (which may require in-situ activation of the
terminal alcohol, e.g., via tosylation), closing the ring to form the morpholine.

e Procedure:
o Dissolve the O-alkylated intermediate in a solvent like Dichloromethane.
o Add an acid (e.g., TFA) to remove the Boc group.
o After deprotection is complete, remove the acid and solvent under reduced pressure.

o Dissolve the crude ammonium salt in a high-boiling solvent and add a strong, non-
nucleophilic base (e.g., Potassium tert-butoxide).

o Heat the reaction to drive the intramolecular cyclization.

o After cooling, perform a workup and purify the final product, (R)-2-Methylmorpholine, by
distillation.

PART 3: Applications in Drug Development

The (R)-2-Methylmorpholine moiety is a valuable component in the design of new drugs,
particularly in the fields of oncology and central nervous system (CNS) disorders.[11][12] Its
incorporation can lead to compounds with improved potency, selectivity, and pharmacokinetic
profiles.

For instance, substituted morpholines are key structural features in a number of kinase
inhibitors.[1] The nitrogen atom often serves as a hydrogen bond acceptor, while the chiral
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center helps to orient other pharmacophoric elements into the specific sub-pockets of the
kinase active site, enhancing binding affinity and selectivity.

Role in Kinase Inhibitor Design

(R)-2-Methylmorpholine Drug Core
Scaffold (e.g., Pyrimidine)

Improved PK Properties
(Solubility, Stability)

Binds \

Enhanced Target Binding &
Selectivity

Kinase Active Site

Click to download full resolution via product page

Caption: Integration of (R)-2-Methylmorpholine into a kinase inhibitor.

Conclusion

(R)-2-Methylmorpholine stands out as a high-value chiral building block for synthetic and
medicinal chemists. Its defined stereochemistry, combined with the favorable properties of the
morpholine ring, provides a reliable platform for constructing complex and potent
pharmaceutical agents. A firm grasp of its physicochemical properties, conformational behavior,
and synthetic accessibility empowers researchers to leverage this scaffold effectively in the
rational design of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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